Cas no 31011-26-4 (Pyridine,2-(4-fluorophenoxy)-5-nitro-)

• Product Name: Pyridine,2-(4-fluorophenoxy)-5-nitro-
• CAS No: 31011-26-4
• MF: C₁₁H₇FN₂O₃
• MW: 234.183285951614
• CID: 315258
• PubChem ID: 280199
• Update Time: 2025-05-23

Pyridine,2-(4-fluorophenoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(4-fluorophenoxy)-5-nitro-
• 2-(4-FLUORO-PHENOXY)-5-NITRO-PYRIDINE
• 2-(4-fluorophenoxy)-5-nitropyridine
• 2-(4-fluorophenoxy)-5-nitropyrimidine
• 2-(p-Fluorphenoxy)-5-nitropyridin
• AB3806
• 2-(4-fluoro-phenoxy)-5-nitropyridine
• CS-0364587
• SCHEMBL9449124
• CHEMBL4777949
• NSC-131634
• 31011-26-4
• WGCAKTXIGRVECX-UHFFFAOYSA-N
• NSC131634
• BDBM50559486
• 2-[p-Fluorophenoxy]-5-nitropyridine
• MFCD00067764
• 2-(4-Fluorophenoxy)-5-nitropyridine #
• DTXSID80299617

• MDL： MFCD00067764
• Inchi： 1S/C11H7FN2O3/c12-8-1-4-10(5-2-8)17-11-6-3-9(7-13-11)14(15)16/h1-7H
• InChI Key： WGCAKTXIGRVECX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.04400
• Monoisotopic Mass: 234.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.94000
• LogP: 3.44440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Pyridine,2-(4-fluorophenoxy)-5-nitro-

2-(4-Fluorophenoxy)-5-Nitro-Pyridine (CAS No. 31011-26-4): An Overview of Its Properties, Applications, and Recent Research Developments

2-(4-Fluorophenoxy)-5-nitro-pyridine (CAS No. 31011-26-4) is a versatile compound with significant applications in the fields of medicinal chemistry, materials science, and organic synthesis. This article provides a comprehensive overview of its chemical properties, synthetic methods, and recent advancements in its utilization.

Chemical Properties and Structure: 2-(4-Fluorophenoxy)-5-nitro-pyridine is a heterocyclic aromatic compound characterized by a pyridine ring substituted with a 4-fluorophenoxy group at the 2-position and a nitro group at the 5-position. The presence of the fluorine atom in the phenoxy group imparts unique electronic and steric properties to the molecule, making it an attractive building block for various chemical transformations.

The compound exhibits excellent solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its melting point is reported to be around 98-100°C, and it has a molecular weight of 239.18 g/mol. The nitro group in the molecule can undergo reduction to form amino derivatives, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

Synthetic Methods: The synthesis of 2-(4-fluorophenoxy)-5-nitro-pyridine can be achieved through several routes. One common method involves the nitration of 2-(4-fluorophenoxy)pyridine using concentrated nitric acid or mixed acid conditions. Another approach involves the reaction of 5-nitropyridine-2-ol with 4-fluorophenyl chloroformate in the presence of a base such as potassium carbonate or sodium hydride.

A more recent and environmentally friendly method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This method has gained popularity due to its efficiency and sustainability, aligning with the growing emphasis on green chemistry practices in the pharmaceutical industry.

Applications in Medicinal Chemistry: 2-(4-Fluorophenoxy)-5-nitro-pyridine has found extensive applications in medicinal chemistry due to its ability to serve as a versatile scaffold for drug discovery. The nitro group can be reduced to an amino group, which can then be functionalized to introduce various pharmacophores. This makes it an ideal starting material for the synthesis of potential therapeutic agents targeting various diseases.

Recent studies have explored the use of 2-(4-fluorophenoxy)-5-nitro-pyridine-derived compounds as inhibitors of specific enzymes involved in cancer pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against tyrosine kinases, which are key targets in cancer therapy.

In addition to cancer research, these compounds have also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate specific receptors and enzymes involved in these conditions makes them valuable candidates for further investigation.

Applications in Materials Science: Beyond medicinal chemistry, 2-(4-fluorophenoxy)-5-nitro-pyridine has found applications in materials science due to its unique electronic properties. The presence of the fluorine atom and nitro group imparts high electron-withdrawing capabilities, making it suitable for use in organic electronics and photovoltaic devices.

A study published in Advanced Materials demonstrated that derivatives of this compound exhibited excellent charge transport properties when used as active layers in organic field-effect transistors (OFETs). The high electron mobility observed in these materials suggests potential applications in flexible electronics and wearable devices.

Recent Research Developments: Ongoing research continues to uncover new applications and properties of 2-(4-fluorophenoxy)-5-nitro-pyridine. A recent study published in Chemical Communications reported the development of a novel catalytic system that efficiently converts this compound into valuable nitrogen-containing heterocycles under mild conditions. This breakthrough has significant implications for the scalable production of complex organic molecules with pharmaceutical relevance.

In another study, researchers at a leading pharmaceutical company investigated the use of 2-(4-fluorophenoxy)-5-nitro-pyridine-based compounds as potential antiviral agents against emerging viral infections. Preliminary results showed promising antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings highlight the broad-spectrum antiviral potential of this class of compounds and warrant further exploration.

Safety Considerations: While 2-(4-fluorophenoxy)-5-nitro-pyridine is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, proper ventilation should be ensured to minimize exposure to vapors or dust particles.

In conclusion, 2-(4-fluorophenoxy)-5-nitro-pyridine (CAS No. 31011-26-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in medicinal chemistry, materials science, and organic synthesis. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.